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Compound of Interest

Compound Name: Methyl 12-methyltetradecanoate

Cat. No.: B164436 Get Quote

Safe Handling and Disposal of Methyl 12-
methyltetradecanoate
Essential guidance for laboratory professionals on the safe handling, personal protective

equipment (PPE), and disposal of Methyl 12-methyltetradecanoate.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Methyl 12-
methyltetradecanoate. The following procedural guidance is based on available safety data

for structurally similar compounds and general laboratory safety principles, due to the absence

of a specific Safety Data Sheet (SDS) for this compound.

Operational Plan for Safe Handling
A systematic approach is critical to ensure safety when handling Methyl 12-
methyltetradecanoate.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and any

hazard warnings.
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Ensure that the quantity received matches the order.

2. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed when not in use.[2]

Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Recommended storage temperature is 2-8°C.[4][5]

3. Use and Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to prevent the

formation of vapor.[2][3]

Avoid direct contact with skin and eyes.[2][5]

Do not breathe mist, vapors, or spray.

Wash hands thoroughly after handling.[3]

Avoid eating, drinking, or smoking in the work area.[3]

4. Spill Response:

In case of a small spill, absorb the material with an inert absorbent such as sand, silica gel,

or universal binder.[6]

For larger spills, contain the spill and prevent it from entering drains or waterways.[7]

Collect the absorbed material and spilled substance into a suitable, closed container for

disposal.

Ensure adequate ventilation during cleanup.

Wear appropriate PPE during the cleanup process.
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Personal Protective Equipment (PPE)
While Methyl 12-methyltetradecanoate is not currently classified as hazardous under the

Globally Harmonized System (GHS), a cautious approach is recommended due to the limited

availability of specific toxicity data.[8] Standard laboratory PPE should be worn to minimize

exposure.

Protection Type Recommended Equipment Justification & Notes

Eye/Face Protection
Safety glasses or chemical

goggles

Recommended to prevent eye

contact from splashes or

aerosols.[2][3]

Skin Protection Nitrile gloves

Provides a barrier against

potential skin contact and

contamination.[2]

Laboratory coat

Standard practice to protect

skin and personal clothing

from accidental spills.[2][3]

Respiratory Protection

Not generally required for

normal use with adequate

ventilation

May be necessary if aerosols

are generated or in enclosed

spaces with poor ventilation.[2]

[3]

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Methyl 12-
methyltetradecanoate and the related compound, Methyl tetradecanoate.
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Property
Methyl 12-
methyltetradecanoate

Methyl tetradecanoate

Molecular Formula C16H32O2[8][9] C15H30O2

Molecular Weight 256.42 g/mol [8][9] 242.40 g/mol

Appearance Colorless liquid[5] Light yellow liquid[6]

Boiling Point 296.8 °C at 760 mmHg[4] 323 °C at 760 mmHg[6]

Flash Point 134.7 °C[4] > 110 °C[6]

Density 0.864 g/cm³[4] 0.863 g/cm³

Solubility in Water Insoluble[5] Insoluble[6]

Toxicity and Hazard Information
Limited specific toxicity data is available for Methyl 12-methyltetradecanoate. The information

below for related compounds is provided for context.

Hazard Information

GHS Classification
Methyl 12-methyltetradecanoate: Not Classified

(by one company)[8]

Methyl tetradecanoate: Causes skin irritation[3]

Acute Toxicity
Methyl tetradecanoate: LD50 Oral (Rat) > 2

g/kg[6]

Ecotoxicity
Methyl tetradecanoate: LC50 Fish (Brachydanio

rerio) = 1700 mg/L, 96h[3][6]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Collection:
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Collect all waste containing Methyl 12-methyltetradecanoate, including contaminated

consumables (e.g., gloves, absorbent materials), in a dedicated, properly labeled, and

sealed waste container.

Do not mix with other waste streams unless compatible.

2. Waste Storage:

Store the waste container in a designated secondary containment area that is cool, dry, and

well-ventilated.

Keep the waste container closed when not in use.

3. Waste Disposal:

Dispose of the chemical waste through a licensed and approved hazardous waste disposal

company.

Follow all local, state, and federal regulations for chemical waste disposal.

The product is not classified as hazardous waste, but local regulations should be considered.

[1]

Visual Guides
The following diagrams illustrate the workflows for PPE selection and chemical disposal.
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PPE Selection Guide

Start: Handling Methyl
12-methyltetradecanoate

Assess Task:
- Potential for splash?

- Potential for aerosol generation?
- Adequacy of ventilation?

Select Appropriate PPE

Wear PPE Correctly
Eye/Face Protection

Safety glasses or goggles

Skin Protection

Nitrile gloves and Lab coat

Respiratory Protection

Not normally required
(Consider if aerosols are generated)

Perform Handling Procedure

Remove and Dispose of PPE Properly

End

Click to download full resolution via product page

Caption: Workflow for PPE Selection and Use.
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Start: Generation of
Methyl 12-methyltetradecanoate Waste

Collect waste in a
dedicated, labeled container

Segregate from
incompatible waste streams

Store waste container in a
designated secondary containment area

Arrange for pickup by a
licensed waste disposal company

Complete all necessary
waste disposal documentation

End: Proper Disposal

Click to download full resolution via product page

Caption: Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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